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Compound of Interest

Bis-(2-fluoro-2,2-
Compound Name:

dinitroethoxy)methane
CAS No.: 17003-79-1
Cat. No.: B103658

Get Quote

\ J

Application Note: Scale-Up Synthesis & Process Engineering of FEFO Energetic Plasticizer

Part 1: Executive Summary & Technical Scope
Subject: Bis(2-fluoro-2,2-dinitroethyl) formal (FEFO) CAS No: 17003-79-1 Classification:

Energetic Plasticizer / High-Density Material

Abstract: This application note details the process engineering and chemical protocol for the
scale-up synthesis of FEFO, a premier energetic plasticizer used in low-vulnerability
ammunition (LOVA) and high-performance composite propellants. Unlike inert plasticizers (e.g.,
DOA, IDP), FEFO contributes to the total energy of the system while improving mechanical
properties (low

) and density (

).

Critical Safety Warning:
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DANGER: This protocol involves the handling of energetic nitro compounds, strong acids, and
fluorinated intermediates. Operations must be conducted in remotely handled facilities with
blast-rated shielding. FEFO is a Class 1.1 explosive component. This document is for
educational and professional process engineering purposes only and does not supersede local

regulations (ATF, DOD, EAR/ITAR).

Part 2: Chemical Basis & Reaction Mechanism

The synthesis of FEFO is classically achieved via the acid-catalyzed condensation of 2-fluoro-
2,2-dinitroethanol (FDNE) with a formaldehyde source (typically paraformaldehyde or formalin).

Reaction Scheme

The reaction proceeds via the formation of a hemiacetal intermediate, followed by dehydration
to the formal.

Mechanism Dynamics:

e Protonation: The carbonyl oxygen of formaldehyde is protonated by sulfuric acid, making it
electrophilic.

» Nucleophilic Attack (Step 1): The hydroxyl group of the first FDNE molecule attacks the
protonated formaldehyde, forming the hemi-formal.

e Dehydration: The hemi-formal loses water (sequestered by

) to form an oxonium ion.

* Nucleophilic Attack (Step 2): A second FDNE molecule attacks the oxonium ion, yielding the
stable formal (FEFO).

Part 3: Scale-Up Process Engineering
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Moving from gram-scale glassware to kilogram-scale reactors requires addressing heat transfer
limitations and mass transfer efficiency.
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Figure 1: Process Flow Diagram (PFD) for the batch synthesis of FEFO.

Part 4: Detailed Experimental Protocol

Scale: 1.0 kg Batch Basis Equipment: 5L Jacketed Glass Reactor, Mechanical Stirrer (Teflon
impeller), Thermocouple, Dropping Funnel.

Step 1: Acid Preparation & Formaldehyde Dissolution
e Charge 1200 mL of conc.

(96-98%) into the reactor.
o Engage cooling jacket (set point: 0°C).
e Engage stirrer at 300 RPM.
e Slowly add 105 g of Paraformaldehyde (3.5 mol eq) to the acid.

o Note: Maintain temp < 15°C. The paraformaldehyde will depolymerize and dissolve. Stir
for 30-60 mins until clear/translucent.

Step 2: FDNE Addition (Exotherm Control)

e Charge 1100 g of 2-fluoro-2,2-dinitroethanol (FDNE) (approx 7.2 mol) into the dropping
funnel.

o Critical Step: Add FDNE dropwise to the acid/formaldehyde mixture.
o Rate: Adjust to maintain reactor internal temp below 20°C.
o Observation: The mixture will darken slightly and may become biphasic as FEFO forms.

 After addition is complete, maintain stirring at 5-10°C for 3 hours.

Step 3: Quench & Separation

» Prepare a separate vessel with 3 kg of crushed ice/water.

e Slowly pour the reaction mixture onto the ice with vigorous manual stirring.
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o Safety: This generates heat.[1] FEFO is insoluble in water and will settle as a heavy, pale
yellow oil at the bottom.

o Transfer to a separatory funnel. Allow 30 mins for phase separation.

» Drain the bottom organic layer (FEFO). The top aqueous acid layer is waste (neutralize
before disposal).

Step 4: Purification (Neutralization)

e Return the crude FEFO oil to the washer.
e Wash 1: Cold distilled water (1:1 volume ratio). Agitate and separate.
e Wash 2: 5%

solution.

o Caution:
evolution will occur. Vent frequently. Continue until pH of aqueous layer is ~7.
e Wash 3: Saturated Brine (to remove entrained water).
e Drying: Dry the organic phase over anhydrous

for 2 hours. Filter off the solid.

 Volatile Stripping: If DCM was used as a processing solvent (optional), remove via rotary
evaporator at 40°C under reduced pressure (20 mbar).

Part 5: Quality Control & Characterization

To validate the synthesis for propellant use, the material must meet strict purity standards.
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Test Method Parameter Acceptance Criteria
HPLC / GC-MS Purity > 08.5%
Density (Pycnometer) Density @ 25°C 1.59 - 1.61 g/cm3

Refractive Index

1.440 - 1.444

DSC Thermal Stability

No exotherm < 180°C

Karl Fischer Moisture Content

< 0.05% (Critical for urethane

cure systems)
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Check Aci

dity (pH)

/

Check Moisture (KF)
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Loop

Release for Formulation

Re-dry / Re-wash
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Figure 2: Quality Control Decision Tree.
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Part 6: References & Authority

In-Text Citations: The synthesis of fluorodinitro compounds and their formals was pioneered by
the U.S. Naval Surface Weapons Center. The specific condensation route utilizing sulfuric acid
is detailed in U.S. Patent 3,388,147 [1] and optimized in U.S. Patent 3,705,197 [2]. Alternative

routes using SF4 have been explored but are less favorable for scale-up due to toxicity [3].

Reference List:

o Kaplan, L. A., & Oesterling, R. E. (1968). Preparation of Fluorodinitroethyl Formal. U.S.
Patent No.[2][3][4] 3,388,147.[2] Washington, DC: U.S. Patent and Trademark Office.

e Kaplan, L. A., & Oesterling, R. E. (1972).[4] Bis(2-fluoro-2,2-dinitroethyl) formal preparation.
U.S. Patent No.[2][3][4] 3,705,197.[4] Washington, DC: U.S. Patent and Trademark Office.

e Adolph, H. G. (1975). Fluorodinitroethyl difluoroformal and process of manufacture. U.S.
Patent No.[2][3][4] 3,922,311.

e Agrawal, J. P. (2010). High Energy Materials: Propellants, Explosives and Pyrotechnics.[5][6]
[7] Wiley-VCH. (General reference for energetic plasticizer properties).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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